Cas no 157476-77-2 (D-Alaninamide,L-prolyl-L-valyl-L-threonyl-L-lysyl-L-prolyl-L-glutaminyl- (9CI))
157476-77-2 structure
Product Name:D-Alaninamide,L-prolyl-L-valyl-L-threonyl-L-lysyl-L-prolyl-L-glutaminyl- (9CI)
CAS No:157476-77-2
MF:C33H58N10O9
MW:738.875227451324
CID:190101
PubChem ID:5748855
Update Time:2025-04-19
D-Alaninamide,L-prolyl-L-valyl-L-threonyl-L-lysyl-L-prolyl-L-glutaminyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Alaninamide,L-prolyl-L-valyl-L-threonyl-L-lysyl-L-prolyl-L-glutaminyl- (9CI)
- (2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-3-hydroxy-2-[[(2S)-3-methyl-2-[[(2S)-pyrrolidine-2-carbonyl]amino]butanoyl]amino]butanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-N-[(2R)-1-amino-1-oxopr
- Lagatide [INN]
- L-Prolyl-L-valyl-L-threonyl-L-lysyl-L-prolyl-L-glutaminyl-D-alaninamide
- L-Prolyl-L-valyl-L-threonyl-L-lysyl-L-prolyl-L-glutaminyl-D-alaninmide.
- Lagatide
- HY-106128
- (S)-2-((S)-1-(L-prolyl-L-valyl-L-threonyl-L-lysyl)pyrrolidine-2-carboxamido)-N1-((R)-1-amino-1-oxopropan-2-yl)pentanediamide
- BN-52080
- SCHEMBL1231157
- BN 52080
- LAGATIDE [WHO-DD]
- UNII-3B91V02Q5G
- 3B91V02Q5G
- NS00126374
- (2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-3-hydroxy-2-[[(2S)-3-methyl-2-[[(2S)-pyrrolidine-2-carbonyl]amino]butanoyl]amino]butanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-N-[(2R)-1-amino-1-oxopropan-2-yl]pentanediamide
- CS-0024928
- BN52080
- Q27257002
- DTXSID10166267
- CHEMBL2218863
- 157476-77-2
-
- Inchi: 1S/C33H58N10O9/c1-17(2)25(41-28(47)20-10-7-15-37-20)31(50)42-26(19(4)44)32(51)40-22(9-5-6-14-34)33(52)43-16-8-11-23(43)30(49)39-21(12-13-24(35)45)29(48)38-18(3)27(36)46/h17-23,25-26,37,44H,5-16,34H2,1-4H3,(H2,35,45)(H2,36,46)(H,38,48)(H,39,49)(H,40,51)(H,41,47)(H,42,50)/t18-,19-,20+,21+,22+,23+,25+,26+/m1/s1
- InChI Key: WNDMGDURKQLJNM-DHCXFDNTSA-N
- SMILES: O=C([C@H](CCCCN)NC([C@H]([C@@H](C)O)NC([C@H](C(C)C)NC([C@@H]1CCCN1)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](C(N)=O)C)=O)CCC(N)=O)=O
Computed Properties
- Exact Mass: 738.438824
- Monoisotopic Mass: 738.438824
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 52
- Rotatable Bond Count: 21
- Complexity: 1300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 288
- XLogP3: -3
- Topological Polar Surface Area: 310
Experimental Properties
- Density: 1.264
- Boiling Point: 1235°C at 760 mmHg
- Flash Point: 700.7°C
- Refractive Index: 1.554
D-Alaninamide,L-prolyl-L-valyl-L-threonyl-L-lysyl-L-prolyl-L-glutaminyl- (9CI) Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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